Cas no 2138190-14-2 (Ethyl 4-(ethylamino)-5-methylhex-2-ynoate)

• Product Name: Ethyl 4-(ethylamino)-5-methylhex-2-ynoate
• CAS No: 2138190-14-2
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5895498
• PubChem ID: 165467103
• Update Time: 2025-05-24

Ethyl 4-(ethylamino)-5-methylhex-2-ynoate Chemical and Physical Properties

Names and Identifiers

• 2138190-14-2
• ethyl 4-(ethylamino)-5-methylhex-2-ynoate
• EN300-787097
• Ethyl 4-(ethylamino)-5-methylhex-2-ynoate

• Inchi： 1S/C11H19NO2/c1-5-12-10(9(3)4)7-8-11(13)14-6-2/h9-10,12H,5-6H2,1-4H3
• InChI Key： RVFOOWUJGWODGG-UHFFFAOYSA-N
• SMILES： O(CC)C(C#CC(C(C)C)NCC)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 4-(ethylamino)-5-methylhex-2-ynoate

Ethyl 4-(ethylamino)-5-methylhex-2-ynoate (CAS No. 2138190-14-2): A Comprehensive Overview

Ethyl 4-(ethylamino)-5-methylhex-2-ynoate, identified by its CAS number 2138190-14-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structure that includes an ethylamino substituent and a terminal alkyne group, has garnered attention for its potential applications in the synthesis of bioactive molecules and advanced materials.

The chemical structure of Ethyl 4-(ethylamino)-5-methylhex-2-ynoate consists of a hexanoic acid backbone modified with an ethylamino group at the fourth carbon and a methyl group at the fifth carbon. The presence of a terminal alkyne (hex-2-ynoate) introduces reactivity that makes it a valuable intermediate in various synthetic pathways. This compound's versatility stems from its ability to participate in multiple types of chemical reactions, including nucleophilic additions, cross-coupling reactions, and polymerization processes.

In recent years, Ethyl 4-(ethylamino)-5-methylhex-2-ynoate has been explored in the development of novel pharmaceutical agents. Its structural features make it a promising candidate for further investigation in drug discovery programs. Specifically, the ethylamino moiety can serve as a pharmacophore, interacting with biological targets to elicit therapeutic effects. Researchers have been particularly interested in its potential as a precursor for designing molecules that modulate enzyme activity or interact with cellular receptors.

The compound's alkyne functionality has also been leveraged in the synthesis of conjugated polymers and organic electronic materials. Alkynes are known for their ability to form stable triple bonds, which can be polymerized into materials with desirable electronic properties. These polymers find applications in organic light-emitting diodes (OLEDs), field-effect transistors (FETs), and photovoltaic devices. The incorporation of Ethyl 4-(ethylamino)-5-methylhex-2-ynoate into these materials can enhance their performance by influencing charge transport and optical characteristics.

Advances in synthetic methodologies have enabled more efficient production and functionalization of Ethyl 4-(ethylamino)-5-methylhex-2-ynoate. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in introducing diverse substituents while maintaining the integrity of the alkyne group. These methods have opened new avenues for creating derivatives with tailored properties for specific applications.

The pharmaceutical industry has shown particular interest in exploring the therapeutic potential of Ethyl 4-(ethylamino)-5-methylhex-2-ynoate derivatives. Initial studies suggest that modifications to the molecule can lead to compounds with anti-inflammatory, anti-viral, or anti-cancer properties. The ability to fine-tune the structure while retaining key pharmacophoric elements makes this compound an attractive scaffold for medicinal chemistry efforts.

In conclusion, Ethyl 4-(ethylamino)-5-methylhex-2-ynoate (CAS No. 2138190-14-2) represents a fascinating molecule with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for synthetic chemists, material scientists, and pharmaceutical researchers alike. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is likely to expand significantly.